![molecular formula C11H18O2 B8640422 1-(2,2,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)ethan-1-one CAS No. 58254-13-0](/img/structure/B8640422.png)
1-(2,2,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)ethan-1-one
Cat. No. B8640422
M. Wt: 182.26 g/mol
InChI Key: SVCOPMQWRUBJSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04369328
Procedure details
8.3 g (0.05 M) of 2,6,6-trimethyl-cyclohex-1-enyl methyl ketone have been treated with maleic anhydride and hydrogen peroxyde according to Example 1, to give, after extraction and purification as described above, 8.5 g (yield 95%) of the desired product, b.p. 85°/6 Torr:
Name
Yield
95%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]([C:4]1[C:9]([CH3:11])([CH3:10])[CH2:8][CH2:7][CH2:6][C:5]=1[CH3:12])=[O:3].C1(=O)OC(=[O:17])C=C1.[H][H]>>[CH3:1][C:2]([C:4]12[O:17][C:5]1([CH3:12])[CH2:6][CH2:7][CH2:8][C:9]2([CH3:11])[CH3:10])=[O:3]
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Inputs
Step One
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Name
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|
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Quantity
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8.3 g
|
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Type
|
reactant
|
|
Smiles
|
CC(=O)C1=C(CCCC1(C)C)C
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|
Name
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|
|
Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
C1(\C=C/C(=O)O1)=O
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
to give
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
after extraction and purification
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(=O)C12C(CCCC1(C)C)(O2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.5 g | |
| YIELD: PERCENTYIELD | 95% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
